Cas no 918441-51-7 (2-(4-Bromophenyl)ethyl pentanoate)

2-(4-Bromophenyl)ethyl pentanoate structure
918441-51-7 structure
Product Name:2-(4-Bromophenyl)ethyl pentanoate
CAS No:918441-51-7
MF:C13H17BrO2
MW:285.176883459091
CID:775718
Update Time:2023-08-03

2-(4-Bromophenyl)ethyl pentanoate Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-(4-bromophenyl)ethyl ester
    • 2-(4-bromophenyl)ethyl pentanoate
    • 2-(4-Bromophenyl)ethyl pentanoate
    • Inchi: 1S/C13H17BrO2/c1-2-3-4-13(15)16-10-9-11-5-7-12(14)8-6-11/h5-8H,2-4,9-10H2,1H3
    • InChI Key: AGCPOQFGVRVDNG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CCOC(CCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 198
  • Topological Polar Surface Area: 26.3
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